1-(2-chloro-4-nitrophenyl)-4-{2-[(4-methyl-1,2,5-oxadiazol-3-yl)oxy]ethyl}piperazine hydrochloride

• IUPAC Name: 3-[2-[4-(2-chloro-4-nitrophenyl)piperazin-1-yl]ethoxy]-4-methyl-1,2,5-oxadiazole;hydrochloride
• InChI: InChI=1S/C15H18ClN5O4.ClH/c1-11-15(18-25-17-11)24-9-8-19-4-6-20(7-5-19)14-3-2-12(21(22)23)10-13(14)16;/h2-3,10H,4-9H2,1H3;1H
• InChI Key: HRBRVHNLEZZQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1OCCN2CCN(CC2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl.Cl
• Molecular Formula: C15H19Cl2N5O4
• Molecular Weight: 404.2 g/mol

Description

This compound is a piperazine derivative, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms. Piperazines are often used in the synthesis of pharmaceuticals and polymers. The compound also contains a 2-chloro-4-nitrophenyl group and a 4-methyl-1,2,5-oxadiazol-3-yl group. The presence of these groups could potentially give this compound unique properties, but without specific studies or data on this compound, it’s hard to say for certain.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, the 2-chloro-4-nitrophenyl group, and the 4-methyl-1,2,5-oxadiazol-3-yl group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its structure and the conditions under which it is stored or used. The presence of the nitro group, for example, could make it susceptible to reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals. Without specific information on this compound, it’s difficult to provide an analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies or data on this compound, it’s hard to say what its mechanism of action might be.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, if a compound is highly reactive or toxic, it could pose a risk to health and safety. Without specific information on this compound, it’s hard to provide an analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has unique properties or potential uses in fields like medicine or materials science, it could be a subject of future research.